N-(3-Methyl-1,2,4-thiadiazol-5-yl)-N-(prop-2-en-1-yl)acetamide

• IUPAC Name: N-(3-methyl-1,2,4-thiadiazol-5-yl)-N-prop-2-enylacetamide
• InChI: InChI=1S/C8H11N3OS/c1-4-5-11(7(3)12)8-9-6(2)10-13-8/h4H,1,5H2,2-3H3
• InChI Key: KSGYEBBNZWJDTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NSC(=N1)N(CC=C)C(=O)C
• Molecular Formula: C8H11N3OS
• DSSTOX Substance ID: DTXSID30742466
• Molecular Weight: 197.26 g/mol
• CAS RN: 62347-32-4

Description

N-(3-Methyl-1,2,4-thiadiazol-5-yl)-N-(prop-2-en-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and material science. This compound is also known as METAC and has a molecular formula of C8H11N3OS.

Mechanism of Action

The exact mechanism of action of METAC is still not fully understood. However, it has been suggested that it exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle.
Biochemical and Physiological Effects:
METAC has been shown to have a significant impact on various biochemical and physiological processes. It has been found to inhibit the activity of various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. METAC has also been shown to have a significant effect on the antioxidant system, reducing the levels of reactive oxygen species (ROS) and increasing the activity of antioxidant enzymes such as catalase and superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using METAC in lab experiments is its low toxicity profile, making it a safer alternative to other chemical compounds. However, one of the limitations of using METAC is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on METAC. One potential area of research is to investigate its potential applications in agriculture, specifically as a pesticide or herbicide. Another potential area of research is to further explore its anticancer activity and investigate its potential use in combination with other chemotherapeutic agents. Additionally, more research is needed to understand the mechanism of action of METAC and its impact on various biochemical and physiological processes.

Scientific Research Applications

METAC has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anticancer activity against various cancer cell lines, including breast, colon, and lung cancer cells. METAC has also been shown to have potential antifungal and antibacterial properties.